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Compound of Interest

Compound Name: 3,4'-Ace-1,2-benzanthracene

Cat. No.: B15490277

A Note on Nomenclature: The compound historically investigated under names resembling
"3,4'-Ace-1,2-benzanthracene” is most widely recognized in scientific literature as 3-
Methylcholanthrene. Its systematic IUPAC name is 3-methyl-1,2-dihydrobenzo[jlJaceanthrylene.
This guide will proceed using the common name 3-Methylcholanthrene (3-MC) and will delve
into the historical research surrounding this potent carcinogenic polycyclic aromatic
hydrocarbon (PAH).

Introduction

3-Methylcholanthrene (3-MC) is a synthetic polycyclic aromatic hydrocarbon that garnered
significant attention in the mid-20th century for its high carcinogenic potency. Its discovery and
subsequent use in experimental oncology were pivotal in understanding the mechanisms of
chemical carcinogenesis. This technical guide provides a comprehensive overview of the
historical research on 3-MC, focusing on its chemical properties, synthesis, biological activities,
and the experimental protocols used in its study. This document is intended for researchers,
scientists, and professionals in drug development and toxicology.

Chemical and Physical Properties

3-Methylcholanthrene is a solid crystalline substance with a pale yellow appearance. Its
properties are summarized in the table below.
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Property Value Reference
CAS Number 56-49-5 N/A
Molecular Formula C21H1s N/A
Molecular Weight 268.35 g/mol N/A
Melting Point 179-180 °C N/A
Boiling Point 280 °C at 80 mmHg [1]
Appearance Pale yellow crystals [1]
Soluble in benzene, toluene,
N and other organic solvents;
Solubility ] ) [1]
sparingly soluble in alcohol
and ether; insoluble in water.
UV Absorption Maxima Similar to benz[a]anthracene [1]

Historical Synthesis

The synthesis of 3-Methylcholanthrene was a significant achievement in organic chemistry,

enabling its widespread use in cancer research. The primary historical synthesis was

developed by Fieser and Seligman in the 1930s.

Fieser and Seligman Synthesis (1937) - A Conceptual

Workflow

The synthesis involved a multi-step process starting from commercially available reagents.

While the original papers contain the full experimental details, the following diagram illustrates

the conceptual workflow.

© 2025 BenchChem. All rights reserved. 2/4

Tech Support


https://en.wikipedia.org/wiki/Methylcholanthrene
https://en.wikipedia.org/wiki/Methylcholanthrene
https://en.wikipedia.org/wiki/Methylcholanthrene
https://en.wikipedia.org/wiki/Methylcholanthrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Starting Materials

l Naphthalene l o-Toluoyl chloride)

Friedel-Crafts Acylation

4 )

Key Intermediates

y Y

G—(O—Toluoyl)naphthalena

Diels-Alder Reaction
with Maleic Anhydride

(Diels-Alder AdducD

Dehydrogenation

Dehydrogenated Adduct
- J

Decarboxylation and
Ring Closure

Final Broduct

3-Methylcholanthrene

Epoxide Hydrolase
&

Epoxide Metabolite

Cytochrome P450
(e.9.. CYP1AL)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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© 2025 BenchChem. All rights reserved. 4 /4 Tech Support


https://en.wikipedia.org/wiki/Methylcholanthrene
https://www.benchchem.com/product/b15490277#historical-research-on-3-4-ace-1-2-benzanthracene
https://www.benchchem.com/product/b15490277#historical-research-on-3-4-ace-1-2-benzanthracene
https://www.benchchem.com/product/b15490277#historical-research-on-3-4-ace-1-2-benzanthracene
https://www.benchchem.com/product/b15490277#historical-research-on-3-4-ace-1-2-benzanthracene
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b15490277?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15490277?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

